Cas no 2229445-74-1 (3-(3-bromopropyl)-1-chloroisoquinoline)

• Product Name: 3-(3-bromopropyl)-1-chloroisoquinoline
• CAS No: 2229445-74-1
• MF: C₁₂H₁₁BrClN
• MW: 284.579441308975
• CID: 6577429
• PubChem ID: 165793548
• Update Time: 2025-10-29

3-(3-bromopropyl)-1-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-1-chloroisoquinoline
• EN300-2007077
• 2229445-74-1

• Inchi： 1S/C12H11BrClN/c13-7-3-5-10-8-9-4-1-2-6-11(9)12(14)15-10/h1-2,4,6,8H,3,5,7H2
• InChI Key： MBZOZYLKUZWQLT-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C2C=CC=CC2=C(N=1)Cl

Computed Properties

• Exact Mass: 282.97634g/mol
• Monoisotopic Mass: 282.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(3-bromopropyl)-1-chloroisoquinoline

Introduction to 3-(3-bromopropyl)-1-chloroisoquinoline (CAS No. 2229445-74-1) and Its Emerging Applications in Chemical Biology

3-(3-bromopropyl)-1-chloroisoquinoline, identified by the chemical identifier CAS No. 2229445-74-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and pharmacological relevance. The presence of both bromo and chloro substituents on the isoquinoline core introduces unique reactivity, making it a valuable scaffold for medicinal chemistry and drug discovery initiatives.

The bromopropyl side chain at the 3-position and the chloro group at the 1-position of the isoquinoline ring system contribute to the compound's versatility in synthetic chemistry. These functional groups enable a wide range of chemical modifications, including cross-coupling reactions, nucleophilic substitutions, and further derivatization, which are essential for developing novel bioactive molecules. The isoquinoline core itself is a privileged structure in drug design, with numerous natural products and pharmacologically active agents featuring this motif.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 3-(3-bromopropyl)-1-chloroisoquinoline as a key intermediate in the synthesis of targeted therapeutics. Its unique structural features make it an attractive candidate for exploring new mechanisms of action, particularly in areas such as cancer therapy, inflammation modulation, and neurodegenerative disease treatment. The compound's ability to serve as a versatile building block has led to its incorporation into several research programs aimed at identifying next-generation small-molecule drugs.

In the realm of chemical biology, 3-(3-bromopropyl)-1-chloroisoquinoline has been utilized in studies focused on understanding the interactions between small molecules and biological targets. The halogenated isoquinoline scaffold provides opportunities for selective binding to proteins and enzymes, thereby modulating cellular processes. For instance, researchers have employed this compound to probe the activity of kinases and other signaling proteins, which are often implicated in disease pathogenesis. The bromo and chloro groups facilitate interactions with metal ions or other electrophilic centers within biological systems, enhancing binding affinity and specificity.

The synthesis of 3-(3-bromopropyl)-1-chloroisoquinoline (CAS No. 2229445-74-1) involves multi-step organic transformations that highlight its synthetic utility. Initial steps typically include the formation of the isoquinoline core through cyclization reactions, followed by selective halogenation at designated positions. The introduction of the bromopropyl side chain is often achieved via nucleophilic substitution or Grignard-type reactions, while the chloro group can be installed through electrophilic aromatic substitution or direct chlorination methods. These synthetic strategies underscore the compound's adaptability in constructing more complex molecular architectures.

One notable application of 3-(3-bromopropyl)-1-chloroisoquinoline is in the development of inhibitors targeting aberrant signaling pathways in cancer cells. Isoquinoline derivatives have shown promise in disrupting oncogenic pathways by inhibiting key enzymes or transcription factors involved in tumor growth and progression. The structural flexibility provided by the bromo and chloro substituents allows for fine-tuning of binding interactions, enabling researchers to optimize potency and selectivity against specific disease-related targets.

Furthermore, studies have explored the potential of 3-(3-bromopropyl)-1-chloroisoquinoline as a tool for investigating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with amyloid-beta plaques or alpha-synuclein aggregates has been examined in vitro, providing insights into its potential role as an anti-amyloidogenic agent. These investigations leverage the unique electronic properties of halogenated isoquinolines to modulate protein misfolding and aggregation processes.

The growing interest in 3-(3-bromopropyl)-1-chloroisoquinoline (CAS No. 2229445-74-1) extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly incorporating this compound into their libraries for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Its well-defined synthetic accessibility and structural features make it an ideal candidate for generating diverse analogs with enhanced pharmacological properties.

Future directions in the study of 3-(3-bromopropyl)-1-chloroisoquinoline may involve exploring its role in modulating immune responses or developing it as a prodrug for controlled release formulations. The compound's halogenated scaffold offers opportunities for bioconjugation techniques, allowing for targeted delivery to specific tissues or cells within biological systems. Such advancements could pave the way for innovative therapeutic strategies across multiple therapeutic areas.

In summary,3-(3-bromopropyl)-1-chloroisoquinoline, identified by CAS No. 2229445-74-1, represents a significant asset in modern chemical biology research due to its structural versatility and functional reactivity. Its applications span from academic investigations into disease mechanisms to industrial efforts aimed at drug development, highlighting its importance as a molecular scaffold with broad therapeutic potential.